18-Nor-17,17-dimethyl-5a-androst-13-en-2,3a-diol

• Molecular Formula: C20H32O2
• Molecular Weight: 304.5 g/mol
• IUPAC Name: (3S,5S,8R,9S,10S)-10,17,17-trimethyl-2,3,4,5,6,7,8,9,11,12,15,16-dodecahydro-1H-cyclopenta[a]phenanthrene-2,3-diol
• InChI: InChI=1S/C20H32O2/c1-19(2)9-8-14-13-5-4-12-10-17(21)18(22)11-20(12,3)16(13)7-6-15(14)19/h12-13,16-18,21-22H,4-11H2,1-3H3/t12-,13-,16-,17-,18?,20-/m0/s1
• InChI Key: RSTVQHTWFSLAFN-NHNXEQCESA-N
• Isomeric SMILES: C[C@]12CC([C@H](C[C@@H]1CC[C@@H]3[C@@H]2CCC4=C3CCC4(C)C)O)O
• Canonical SMILES: CC1(CCC2=C1CCC3C2CCC4C3(CC(C(C4)O)O)C)C

Description

n8-Nor-17,17-dimethyl-5a-androst-13-en-2,3a-diol is a synthetic anabolic androgenic steroid (AAS) with the molecular formula C20H32O2 and a molecular weight of 304.47 g/mol . This compound is known for its applications in anti-doping analysis and is used in high-resolution mass spectrometric screenings of human urine samples to detect prohibited molecules like steroids in sports .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of n8-Nor-17,17-dimethyl-5a-androst-13-en-2,3a-diol involves multiple steps, starting from commercially available steroids. The key steps include:

Hydrogenation: The starting steroid undergoes hydrogenation to reduce double bonds.

Methylation: Introduction